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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of 2-Hydroxymethylene ethisterone, a derivative of the synthetic progestin

ethisterone. Due to the limited availability of direct experimental data for this specific

compound, this guide also incorporates information from its parent compound, ethisterone, and

related steroidal molecules to provide a predictive profile. This document is intended to serve

as a valuable resource for researchers and professionals engaged in drug discovery and

development, offering insights into its chemical characteristics, and potential biological

activities. All quantitative data is presented in structured tables, and detailed experimental

protocols for key analytical methods are provided.

Chemical and Physical Properties
2-Hydroxymethylene ethisterone is a steroid derivative characterized by the addition of a

hydroxymethylene group to the ethisterone backbone. This modification is expected to

influence its polarity, solubility, and receptor binding affinity compared to the parent compound.
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Property Value Source

Chemical Name

(17α)-17-Hydroxy-2-

(hydroxymethylene)-pregn-4-

en-20-yn-3-one

[1]

Synonyms

17-Ethynyl-2-

(hydroxymethylene)-

testosterone

[1]

CAS Number 2787-02-2 [1][2][3]

Molecular Formula C₂₂H₂₈O₃ [1][2][3]

Molecular Weight 340.46 g/mol [1][2]

Appearance Pale Yellow Solid -

Storage Conditions 2-8°C Refrigerator [1]

Predicted and Related Compound Physicochemical Data
Direct experimental data for several key physicochemical properties of 2-Hydroxymethylene
ethisterone are not readily available in the public domain. The following table includes

computed values and data from a closely related compound, 2alpha-Hydroxymethyl

ethisterone.
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Property Value Method/Compound Source

Melting Point 164 °C

Experimental (for

2alpha-Hydroxymethyl

ethisterone)

[4]

XLogP3 3.9 Computed [3]

Hydrogen Bond Donor

Count
2 Computed [3]

Hydrogen Bond

Acceptor Count
3 Computed [3]

Rotatable Bond Count 2 Computed [3]

Topological Polar

Surface Area
57.5 Å² Computed [3]

pKa Not available - -

Solubility Not available - -

Experimental Protocols
Due to the absence of specific published experimental protocols for 2-Hydroxymethylene
ethisterone, the following sections detail generalized methodologies commonly employed for

the characterization of steroidal compounds.

Synthesis of 2-Hydroxymethylene Ethisterone (General
Procedure)
The synthesis of 2-Hydroxymethylene ethisterone would typically involve the formylation of

ethisterone. A general procedure is outlined below, based on established methods for the C2-

formylation of 3-keto steroids.

Materials:

Ethisterone
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Ethyl formate

Sodium methoxide

Anhydrous solvent (e.g., benzene, toluene, or THF)

Hydrochloric acid (for workup)

Organic solvents for extraction and purification (e.g., ethyl acetate, dichloromethane)

Silica gel for column chromatography

Procedure:

Ethisterone is dissolved in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or

argon).

A solution of sodium methoxide in methanol is added, followed by the dropwise addition of

ethyl formate.

The reaction mixture is stirred at room temperature for a specified period, and the progress

is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched by the addition of a dilute acid (e.g., hydrochloric

acid).

The aqueous layer is extracted with an organic solvent.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography to yield 2-
Hydroxymethylene ethisterone.

Characterization: The structure and purity of the synthesized compound would be confirmed

using techniques such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy.[5]
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Determination of Melting Point
The melting point of a purified solid sample of 2-Hydroxymethylene ethisterone can be

determined using a standard melting point apparatus.

Procedure:

A small amount of the crystalline solid is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is gradually increased, and the range at which the solid melts is recorded.

Determination of Solubility
The solubility of 2-Hydroxymethylene ethisterone in various solvents can be determined

using the shake-flask method.

Procedure:

An excess amount of the compound is added to a known volume of the solvent in a sealed

vial.

The vial is agitated at a constant temperature for a sufficient time to ensure equilibrium is

reached (typically 24-48 hours).

The solution is then filtered to remove any undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Determination of pKa
The acid dissociation constant (pKa) of the enolic hydroxyl group in 2-Hydroxymethylene
ethisterone can be determined by potentiometric titration or UV-Vis spectrophotometry.

Procedure (Potentiometric Titration):
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A solution of the compound in a suitable solvent mixture (e.g., water-ethanol) is prepared.

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is determined from the half-equivalence point of the titration curve.[6]

Biological Activity and Signaling Pathways
(Inferred)
Direct studies on the biological activity and mechanism of action of 2-Hydroxymethylene
ethisterone are scarce. However, as a derivative of ethisterone, it is anticipated to interact with

steroid hormone receptors, primarily the progesterone and androgen receptors. The

introduction of the 2-hydroxymethylene group may alter its binding affinity and selectivity.

Potential Mechanism of Action
It is hypothesized that 2-Hydroxymethylene ethisterone, like other progestins, exerts its

effects by binding to and modulating the activity of nuclear steroid receptors. This interaction

would lead to the regulation of target gene expression, influencing various physiological

processes.

Experimental Workflow for Biological Activity
Assessment
The biological activity of 2-Hydroxymethylene ethisterone could be evaluated through a

series of in vitro assays. A typical workflow is depicted below.

Conclusion
2-Hydroxymethylene ethisterone is a synthetic steroid with potential applications in drug

development. While a complete physicochemical and biological profile is not yet publicly

available, this guide provides a foundational understanding based on its chemical structure and

data from related compounds. Further experimental investigation is necessary to fully elucidate

its properties and mechanism of action. The provided experimental protocols offer a starting

point for researchers aiming to characterize this and similar molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.scielo.br/j/jbchs/a/G8MzF3PWLst9TXtw3K8YcMy/?lang=en
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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